Cas no 1057673-27-4 (Benzene, 1-(3-chloropropyl)-2,4-difluoro-)

• Product Name: Benzene, 1-(3-chloropropyl)-2,4-difluoro-
• CAS No: 1057673-27-4
• MF: C₉H₉ClF₂
• MW: 190.617568731308
• CID: 5280974
• Update Time: 2025-06-12

Benzene, 1-(3-chloropropyl)-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-chloropropyl)-2,4-difluoro-

• Inchi： 1S/C9H9ClF2/c10-5-1-2-7-3-4-8(11)6-9(7)12/h3-4,6H,1-2,5H2
• InChI Key： QREPMKRYFWTZCL-UHFFFAOYSA-N
• SMILES： C1(CCCCl)=CC=C(F)C=C1F

Additional information on Benzene, 1-(3-chloropropyl)-2,4-difluoro-

Introduction to Benzene, 1-(3-chloropropyl)-2,4-difluoro- (CAS No. 1057673-27-4)

Benzene, 1-(3-chloropropyl)-2,4-difluoro- (CAS No. 1057673-27-4) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and material science.

The molecular structure of Benzene, 1-(3-chloropropyl)-2,4-difluoro- consists of a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, and a 3-chloropropyl group at the 1 position. This arrangement imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The presence of fluorine atoms is particularly noteworthy, as fluorine is known to enhance metabolic stability and binding affinity in many pharmacologically active compounds.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their potential applications in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can alter the electronic distribution, leading to improved pharmacokinetic profiles. For instance, the electron-withdrawing nature of fluorine can increase the lipophilicity of a molecule, facilitating better membrane penetration and improving oral bioavailability.

One of the most compelling aspects of Benzene, 1-(3-chloropropyl)-2,4-difluoro- is its potential as a building block for more complex drug candidates. The chloropropyl group provides a versatile handle for further functionalization, allowing chemists to modify the molecule in various ways to optimize its biological activity. This flexibility has made it a subject of interest in synthetic chemistry and drug design.

Recent studies have begun to explore the biological activity of this compound. Preliminary research suggests that it may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for the development of new therapeutic agents. For example, its structural motif resembles that of known bioactive molecules targeting inflammatory pathways and central nervous system disorders.

The synthesis of Benzene, 1-(3-chloropropyl)-2,4-difluoro- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorine atoms typically requires specialized techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The chloropropyl group can be incorporated through nucleophilic substitution or other coupling strategies, depending on the synthetic route chosen.

In conclusion, Benzene, 1-(3-chloropropyl)-2,4-difluoro- (CAS No. 1057673-27-4) represents an exciting opportunity for researchers in the pharmaceutical industry. Its unique structural features and potential biological activity make it a promising candidate for further investigation. As our understanding of fluorinated compounds continues to grow, compounds like this are likely to play an increasingly important role in the development of new drugs and materials.